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Organic peroxomonosulfates
Organic peroxomonosulfates (PMS) are versatile oxidizing agents widely used in various applications, including water and wastewater treatment, organic synthesis, and bleaching processes. Structurally, PMS consists of a peroxy group (-O-O-) attached to a sulfur atom, forming an ester linkage with an aromatic or aliphatic ring. In aqueous solutions, PMS rapidly decomposes into sulfate radicals (SO₄•⁻) and hydrogen peroxide (H₂O₂), which exhibit strong oxidizing properties.
In water treatment, PMS effectively removes refractory pollutants such as dyes, phenols, and organic micropollutants by breaking down their molecular structures. Its efficiency lies in the rapid release of reactive oxygen species under mild conditions, making it an environmentally friendly alternative to traditional chlorine-based methods. Additionally, PMS can be used for detoxification processes in industries dealing with harmful substances, ensuring sustainable manufacturing practices.
Overall, organic peroxomonosulfates offer a broad range of functionalities due to their inherent oxidative properties and ease of use in diverse chemical environments.
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Cepharanthine: A Promising Lead in Chemical BiopharmaceuticalsCepharanthine: A Promising Lead in Chemical Biopharmaceuticals Introduction to Cepharanthine Cepharanthine, a natural alkaloid derived from the plant Carapichea ipecacuanha , has garnered significant attention in recent years as a potential lead compound in chemical biopharmaceuticals. This article delves into the discovery, synthesis, and biological activities of cepharanthine, highlighting its...
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Biopharmaceutical Applications and Synthesis of Propanedioic Acid DerivativesBiopharmaceutical Applications and Synthesis of Propanedioic Acid Derivatives Introduction: Propanedioic acid, commonly known as malonic acid, is a dicarboxylic acid with the chemical formula C₂H₂O₄. Its derivatives have gained significant attention in the field of biopharmaceuticals due to their diverse applications in medicinal chemistry, drug delivery systems, and as precursors for various...
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Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...
